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Compound of Interest

Compound Name: 2,6-Dichlorobenzoic acid

Cat. No.: B041355 Get Quote

Essential safety protocols and logistical plans for the handling and disposal of 2,6-
Dichlorobenzoic acid are critical for ensuring a secure laboratory environment. This guide

provides detailed procedural instructions for researchers, scientists, and drug development

professionals to minimize risks and manage this chemical responsibly.

2,6-Dichlorobenzoic acid is a compound that necessitates careful handling due to its potential

health hazards. It is known to cause skin and serious eye irritation, and may also lead to

respiratory irritation.[1][2][3][4][5] Adherence to proper personal protective equipment (PPE)

protocols and operational procedures is paramount to mitigate exposure and ensure personnel

safety.

Quantitative Data Summary
For a clear understanding of the physical and chemical properties of 2,6-Dichlorobenzoic
acid, the following table summarizes key quantitative data.
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Property Value Source

Molecular Formula C₇H₄Cl₂O₂ PubChem[1]

Molecular Weight 191.01 g/mol PubChem[1]

Melting Point 139-142 °C (282-288 °F) Sigma-Aldrich

Solubility in Water 1 to 10 mg/mL at 66 °F PubChem[1]

Hazard Statements H315, H319, H335 Sigma-Aldrich

Personal Protective Equipment (PPE)
A multi-layered approach to personal protection is essential when working with 2,6-
Dichlorobenzoic acid. The following PPE is mandatory:

Eye and Face Protection: Wear appropriate protective eyeglasses or chemical safety

goggles as described by OSHA's eye and face protection regulations in 29 CFR 1910.133 or

European Standard EN166.[2][6] Tightly fitting safety goggles with side-shields are

recommended.[3]

Skin Protection: Chemical-impermeable gloves are required to prevent skin contact.[3] Wear

appropriate protective clothing to prevent skin exposure.[6]

Respiratory Protection: In situations where dust may be generated or ventilation is

inadequate, a NIOSH-approved N95 dust mask or a half-face respirator with an organic

vapor/acid gas cartridge is recommended.[1]

Operational Plan for Handling 2,6-Dichlorobenzoic Acid
A systematic workflow is crucial for safely managing 2,6-Dichlorobenzoic acid from receipt to

disposal.

1. Receiving and Storage:

Upon receipt, visually inspect the container for any damage or leaks.

Store in a tightly closed container in a cool, dry, and well-ventilated area.[2][6]
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Keep away from incompatible substances such as strong oxidizing agents.[2][6]

Ensure that an eyewash station and safety shower are in close proximity to the workstation.

[2][7]

2. Handling and Use:

All handling should be conducted in a well-ventilated area, preferably within a chemical fume

hood, to minimize inhalation of dust or vapors.[3][6]

Avoid generating dust.[6]

Wash hands and any exposed skin thoroughly after handling.[2][3]

Do not eat, drink, or smoke in the area where the chemical is handled.

3. Spill Response:

In the event of a spill, immediately evacuate the area.

Wear the prescribed PPE before attempting to clean up.

For solid spills, carefully sweep up the material, avoiding dust generation, and place it into a

suitable, labeled container for disposal.[6]

Wash the spill area with a soap and water solution.[1]

4. First Aid Measures:

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids. Seek immediate medical attention.[2][6]

Skin Contact: Immediately wash the affected area with plenty of soap and water for at least

15 minutes while removing contaminated clothing. Get medical attention if irritation occurs.[2]

[6]

Inhalation: Move the victim to fresh air. If breathing is difficult, provide oxygen. Seek medical

attention.[2][6]
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Ingestion: Do NOT induce vomiting. If the person is conscious, rinse their mouth with water

and have them drink 2-4 cupfuls of milk or water. Seek immediate medical attention.[6]

Disposal Plan
Proper disposal of 2,6-Dichlorobenzoic acid and its containers is a critical final step in the

handling process.

Waste Collection: Collect waste material in its original container or a suitable, clearly labeled,

and tightly sealed container.

Disposal Procedure: Dispose of the contents and container to an approved waste disposal

plant in accordance with local, state, and federal regulations.[2] Do not mix with other waste.

Contaminated Materials: Any materials, such as absorbent paper or contaminated clothing,

should be sealed in a vapor-tight plastic bag for eventual disposal.[1]

Procedural Workflow
The following diagram illustrates the key steps and decision points for the safe handling and

disposal of 2,6-Dichlorobenzoic acid.
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Workflow for Handling 2,6-Dichlorobenzoic Acid
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Caption: Logical workflow for the safe handling of 2,6-Dichlorobenzoic acid.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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